Cas no 1806280-99-8 (4-(Methylthio)benzo[d]oxazole-2-acetonitrile)

• Product Name: 4-(Methylthio)benzo[d]oxazole-2-acetonitrile
• CAS No: 1806280-99-8
• MF: C₁₀H₈N₂OS
• MW: 204.248320579529
• CID: 4818917
• Update Time: 2025-06-22

4-(Methylthio)benzo[d]oxazole-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Methylthio)benzo[d]oxazole-2-acetonitrile

• Inchi： 1S/C10H8N2OS/c1-14-8-4-2-3-7-10(8)12-9(13-7)5-6-11/h2-4H,5H2,1H3
• InChI Key： RMLFKUSZNTZBQO-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC2=C1N=C(CC#N)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• XLogP3: 2
• Topological Polar Surface Area: 75.1

Additional information on 4-(Methylthio)benzo[d]oxazole-2-acetonitrile

Introduction to 4-(Methylthio)benzo[d]oxazole-2-acetonitrile (CAS No. 1806280-99-8)

4-(Methylthio)benzo[d]oxazole-2-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1806280-99-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound belongs to the benzo[d]oxazole class, which is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a methylthio (-SCH₃) substituent and a cyano (-CN) group in its molecular structure imparts distinct reactivity and potential therapeutic applications.

The benzo[d]oxazole core is a fused bicyclic system consisting of a benzene ring and an oxygen-containing heterocycle, making it a versatile scaffold for drug design. The incorporation of the methylthio group at the 4-position enhances the compound's interaction with biological targets, while the cyano group at the 2-position introduces electrophilic characteristics that facilitate further chemical modifications. These structural features make 4-(Methylthio)benzo[d]oxazole-2-acetonitrile a promising candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of benzo[d]oxazole derivatives. Studies have demonstrated that modifications at various positions of the benzo[d]oxazole ring can significantly alter its biological activity. For instance, derivatives with electron-withdrawing groups such as cyano or nitro substituents have shown enhanced binding affinity to certain enzymes and receptors. The methylthio group, in particular, has been found to modulate enzyme activity by influencing hydrogen bonding interactions and steric hindrance around the target site.

Current research in medicinal chemistry highlights the importance of 4-(Methylthio)benzo[d]oxazole-2-acetonitrile as a lead compound for drug discovery. Its structural motif is reminiscent of several bioactive molecules that have entered clinical trials or are under development for various diseases. The compound's ability to engage with multiple biological pathways makes it an attractive candidate for multitarget drug design, a strategy that has gained traction in recent years due to its potential to improve therapeutic efficacy and reduce side effects.

One of the most compelling aspects of 4-(Methylthio)benzo[d]oxazole-2-acetonitrile is its role in developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. The benzo[d]oxazole scaffold has been successfully employed in designing kinase inhibitors due to its ability to fit into the ATP-binding pockets of these enzymes. The methylthio group and cyano group in this compound contribute to its binding affinity by forming specific interactions with key residues in the kinase active site.

Additionally, 4-(Methylthio)benzo[d]oxazole-2-acetonitrile has shown promise in preclinical studies as an antimicrobial agent. The increasing prevalence of antibiotic-resistant bacteria necessitates the development of novel antimicrobial compounds. The structural features of this compound allow it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, making it a potential candidate for combating resistant strains.

The synthesis of 4-(Methylthio)benzo[d]oxazole-2-acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on pre-formed benzo[d]oxazole derivatives followed by functionalization at the desired positions. Advances in synthetic methodologies have enabled researchers to access complex derivatives more efficiently, facilitating rapid screening for bioactivity.

In conclusion, 4-(Methylthio)benzo[d]oxazole-2-acetonitrile (CAS No. 1806280-99-8) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile scaffold for drug design, particularly in the development of kinase inhibitors and antimicrobial agents. Ongoing research continues to uncover new therapeutic possibilities for this compound, underscoring its importance in modern medicinal chemistry.